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An In-depth Technical Guide to 11-
Bromoundecyltrimethoxysilane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 11-
Bromoundecyltrimethoxysilane (C14H31BrO3Si), a versatile bifunctional organosilane
crucial for advanced surface modification and bioconjugation applications. This document
details its physicochemical properties, safety information, synthesis, and spectroscopic
characterization. Furthermore, it offers a detailed experimental protocol for the formation of
self-assembled monolayers (SAMs) on silicon substrates, a cornerstone of its utility in materials
science and drug development.

Introduction

11-Bromoundecyltrimethoxysilane is a linear alkylsilane with a terminal bromine atom and a
trimethoxysilane headgroup. This unique structure allows for a dual-mode of action: the
trimethoxysilane group enables covalent attachment to hydroxylated surfaces such as silicon,
glass, and metal oxides, while the terminal bromine serves as a reactive site for a variety of
nucleophilic substitution and coupling reactions. This bifunctionality makes it an invaluable tool
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for the controlled functionalization of surfaces, enabling the immobilization of biomolecules, the
fabrication of sensors, and the development of novel drug delivery systems.

Physicochemical Properties

A summary of the key physicochemical properties of 11-Bromoundecyltrimethoxysilane is
presented in the table below for easy reference and comparison.

Property Value Reference
Molecular Formula C14H31BrO3Si [1]
Molecular Weight 355.38 g/mol [1]

CAS Number 17947-99-8

Appearance Colorless to pale yellow liquid

Density 1.084 g/cm3 [2]

Boiling Point 341 °C at 760 mmHg [2]

Flash Point 160 °C [2]
Refractive Index 1.453 [2]

Vapor Pressure 0.000163 mmHg at 25°C [2]

Safety and Handling

While a specific safety data sheet (SDS) for 11-Bromoundecyltrimethoxysilane is not readily
available, data for structurally related compounds such as 11-Bromoundecylsilane and 11-
Bromoundecyldimethylchlorosilane provide guidance on safe handling procedures.[3][4]

Hazard Identification:
e GHS Pictograms: GHS07 (Exclamation Mark)[4]
 Signal Word: Warning[4]

e Hazard Statements:
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o H227: Combustible liquid.[4]

o H314: Causes severe skin burns and eye damage.[3]
o H318: Causes serious eye damage.[3]

o H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[3]

o Precautionary Statements:
o P260: Do not breathe vapors, mist.[3]
o P264: Wash hands thoroughly after handling.[3]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

Handling and Storage:

Handle in a well-ventilated area.

Keep away from heat, sparks, and open flames.

Store in a tightly closed container in a cool, dry place.

Incompatible with strong oxidizing agents, acids, and bases.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Safety glasses with side-shields or chemical goggles.
o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: Use a respirator with an appropriate cartridge if ventilation is
inadequate.
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Synthesis and Reaction Pathways

The primary synthetic route to 11-Bromoundecyltrimethoxysilane involves the hydrosilylation
of 11-bromo-1-undecene with trimethoxysilane, typically catalyzed by a platinum catalyst.[2]

Caption: Synthesis of 11-Bromoundecyltrimethoxysilane.

Experimental Protocol: Synthesis of 11-
Bromoundecyltrimethoxysilane

Materials:

11-Bromo-1-undecene

Trimethoxysilane

Platinum catalyst (e.g., Karstedt's catalyst)

Anhydrous toluene

Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

Procedure:

e Under an inert atmosphere, dissolve 11-bromo-1-undecene in anhydrous toluene in a
Schlenk flask.

o Add trimethoxysilane (typically a slight excess) to the solution.

e Add a catalytic amount of the platinum catalyst.

 Stir the reaction mixture at room temperature or with gentle heating, monitoring the reaction
progress by *H NMR or GC-MS.

» Upon completion, the catalyst can be removed by filtration through a short plug of silica gel.

e The solvent and any excess trimethoxysilane are removed under reduced pressure.
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e The crude product is then purified by vacuum distillation to yield pure 11-
Bromoundecyltrimethoxysilane.

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the identity and purity of 11-
Bromoundecyltrimethoxysilane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
methoxy protons on the silicon atom (a singlet around 3.5 ppm), the methylene group
adjacent to the silicon (a triplet around 0.6 ppm), the methylene group adjacent to the
bromine (a triplet around 3.4 ppm), and a complex multiplet for the central alkyl chain
protons.[5][6][7]

e 13C NMR: The carbon NMR spectrum will display distinct peaks for the methoxy carbons
(around 50 ppm), the carbon alpha to the silicon, the carbon alpha to the bromine, and the
remaining methylene carbons of the undecyl chain.[5][8][9]

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum provides information about the functional groups present. Key expected
vibrational bands include:[10][11]

Wavenumber (cm~?) Assignment

2925, 2854 C-H stretching of the alkyl chain
1080 Si-O-C stretching

820 Si-C stretching

650 C-Br stretching

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern. The
electron ionization (El) mass spectrum is expected to show the molecular ion peak and
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characteristic fragments resulting from the cleavage of the alkyl chain and the loss of methoxy
groups.[12][13]

Application: Formation of Self-Assembled
Monolayers (SAMS)

A primary application of 11-Bromoundecyltrimethoxysilane is the formation of SAMs on
hydroxylated surfaces, which can then be further functionalized.[14][15][16][17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromoundecyltrimethoxysilane-c14h31bro3si]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Ontario, CA 91761, United States
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